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Compound of Interest

I-Serine isopropyl ester
Compound Name:
hydrochloride

cat. No.: B8072208

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Serine isopropyl ester hydrochloride is a derivative of the amino acid L-serine,
characterized by the esterification of the carboxylic acid group with isopropanol. This
modification enhances its utility as a building block in synthetic organic chemistry, particularly in
peptide synthesis and the development of novel pharmaceutical agents. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties,
synthesis, and spectral characterization of L-Serine isopropyl ester hydrochloride. Detailed
experimental protocols and data are presented to support its application in research and
development.

Chemical Structure and Properties

L-Serine isopropyl ester hydrochloride is a white to off-white solid.[1] The hydrochloride salt
form improves its stability and solubility in aqueous solutions.

Chemical Structure

The chemical structure of L-Serine isopropyl ester hydrochloride is depicted below.

Caption: 2D structure of L-Serine isopropyl ester hydrochloride.
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Physicochemical Properties

A summary of the key physicochemical properties of L-Serine isopropyl ester hydrochloride
is provided in the table below.

Property Value Reference
Molecular Formula C6H14CINO3 [1]
Molecular Weight 183.63 g/mol [1]
CAS Number 37592-53-3 [1]
Appearance White to off-white solid [1]
Solubility Soluble in water (= 100 o

mg/mL)

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C
Storage [1]

for 6 months; -20°C for 1

month.

N--INVALID-LINK--
SMILES [2]
C(OC(C)C)=0.[H]CI

Synthesis

L-Serine isopropyl ester hydrochloride is typically synthesized by the esterification of L-
serine with isopropanol in the presence of an acid catalyst, such as thionyl chloride or
hydrogen chloride gas.

General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of amino acid ester
hydrochlorides.
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Reactants

L-Serine

\ Reaction Product

Isopropanol —— P Esterification Reaction —p L-Serine Isopropyl
Ester Hydrochloride
Catalyst

/

Thionyl Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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